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Compound of Interest

Compound Name: Aluminum bromide

Cat. No.: B048194 Get Quote

Technical Support Center: Handling Solid
Aluminum Bromide
This technical support center provides researchers, scientists, and drug development

professionals with essential information for safely and effectively handling the highly

hygroscopic solid, aluminum bromide (AlBr₃). Due to its extreme sensitivity to moisture,

proper handling techniques are critical to ensure experimental success and user safety.

Frequently Asked Questions (FAQs)
Q1: What is aluminum bromide and why is it considered hygroscopic?

A1: Aluminum bromide (AlBr₃) is a chemical compound that acts as a strong Lewis acid,

frequently used as a catalyst in organic reactions like the Friedel-Crafts alkylation.[1][2] It is

highly hygroscopic, meaning it readily attracts and absorbs moisture from the atmosphere.[1][3]

This occurs because anhydrous aluminum bromide reacts vigorously with water, forming

hydrated species and releasing hydrogen bromide gas.[4][5][6] This reaction is highly

exothermic and can be explosive.[4][6]

Q2: What are the primary hazards associated with solid aluminum bromide?

A2: The primary hazards include:
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High Reactivity with Water: It reacts violently with water, steam, or moisture, which can lead

to a dangerous release of heat and toxic hydrogen bromide gas.[4][7][8]

Corrosivity: Aluminum bromide is a corrosive chemical that can cause severe burns to the

skin, eyes, and respiratory tract upon contact.[1][8]

Inhalation Hazard: Inhaling aluminum bromide dust or the hydrogen bromide fumes

produced upon contact with moisture can cause severe irritation to the nose, throat, and

lungs.[4][8]

Q3: How should solid aluminum bromide be stored?

A3: To prevent degradation and ensure safety, solid aluminum bromide should be stored in a

cool, dry, and well-ventilated area, away from moisture, acids, and alcohols.[7][8] The container

must be tightly sealed and stored under an inert atmosphere, such as dry nitrogen or argon.[8]

Refrigeration is also recommended.[8]

Q4: What are the signs that my aluminum bromide has been compromised by moisture?

A4: Anhydrous aluminum bromide is a white to yellowish-red solid.[7] If the solid appears

clumpy, has a sticky or gummy texture, or fumes in the air, it has likely been exposed to

moisture.[1][9] The presence of a strong, pungent odor similar to hydrogen bromide also

indicates hydrolysis.[1]
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Problem Possible Cause Solution

Reaction is sluggish or fails to

initiate.

The aluminum bromide

catalyst has been deactivated

by moisture.

Ensure all glassware is

rigorously dried (oven-dried or

flame-dried under vacuum)

before use. Handle aluminum

bromide under strictly

anhydrous conditions using a

glovebox or Schlenk line.[10]

Consider purifying the

aluminum bromide by

sublimation if its quality is

suspect.

Solid aluminum bromide is

difficult to weigh and transfer

accurately.

The material is clumping or

sticking to surfaces due to

moisture absorption.[9]

Weigh and transfer the

aluminum bromide inside a

glovebox with a controlled inert

atmosphere.[11] Use glossy or

anti-static weighing paper to

minimize sticking.[12][13]

A white smoke or fume is

observed when handling the

solid.

The aluminum bromide is

reacting with atmospheric

moisture to produce hydrogen

bromide gas.[1][5][6]

Immediately move the

handling process to a more

controlled environment, such

as a glovebox or a fume hood

with an inert gas flow.[4]

Ensure adequate ventilation

and wear appropriate

respiratory protection.

The reaction mixture turns dark

or produces unexpected

byproducts.

The catalyst may be impure, or

moisture contamination is

leading to side reactions.

Use freshly opened or purified

aluminum bromide. Ensure all

solvents and reagents are

anhydrous. Purification of the

aluminum bromide may be

necessary.[14]
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Protocol 1: Weighing and Transferring Solid Aluminum
Bromide Using a Glovebox
This protocol is the recommended method for handling solid aluminum bromide to minimize

exposure to air and moisture.[11][15]

Materials:

Solid aluminum bromide in a sealed container

Spatula

Weighing boat or glossy weighing paper[12][13]

Reaction flask with a septum or stopper

Balance (located inside the glovebox)

Procedure:

Introduce the sealed container of aluminum bromide, a clean and dry spatula, weighing

boat/paper, and the reaction flask into the glovebox antechamber.

Purge the antechamber with an inert gas (e.g., argon or nitrogen) and evacuate it. Repeat

this cycle at least three times.[11]

Transfer the items into the main glovebox chamber.

Allow the items to sit in the glovebox atmosphere for several minutes to equilibrate.

Carefully open the container of aluminum bromide.

Using the spatula, transfer the desired amount of the solid to the weighing boat/paper on the

balance.

Record the mass.
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Carefully add the weighed solid to the reaction flask. A powder funnel can be used to aid the

transfer into narrow-necked flasks.[12][13]

Seal the reaction flask.

Tightly reseal the main container of aluminum bromide.

The reaction flask can now be removed from the glovebox for the subsequent steps of the

experiment.

Protocol 2: Handling Solid Aluminum Bromide Using a
Schlenk Line
This technique is an alternative to a glovebox but requires more technical skill to prevent

atmospheric contamination.[16]

Materials:

Solid aluminum bromide in a sealed container

Schlenk flask or other suitable reaction vessel

Solid addition tube or a side-arm flask

Schlenk line with vacuum and inert gas manifolds

Spatula

Procedure:

Dry all glassware in an oven and assemble it hot while flushing with a stream of dry inert

gas, or flame-dry it under vacuum on the Schlenk line.[10]

In a glovebox or glove bag, quickly weigh the aluminum bromide and place it into a solid

addition tube. Seal the tube.[11]

If a glovebox is unavailable, perform the transfer in a fume hood under a rapid flow of inert

gas.
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Connect the reaction flask and the sealed solid addition tube to the Schlenk line.

Evacuate and refill both with inert gas at least three times.[10]

Under a positive flow of inert gas, remove the stoppers from the reaction flask and the

addition tube.

Quickly and carefully connect the addition tube to the reaction flask.

Tilt and tap the addition tube to transfer the solid aluminum bromide into the reaction flask.

Once the transfer is complete, remove the addition tube under a positive flow of inert gas

and reseal the reaction flask.

Data Presentation
Table 1: Comparison of Handling Techniques for Solid Aluminum Bromide
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Technique
Atmospher
e Control

Ease of Use Throughput Cost
Key
Advantage

Glovebox

Excellent (<1

ppm O₂, H₂O)

[17]

High High High

Allows for

open

manipulation

and use of

standard

labware.[15]

[17]

Schlenk Line

Good

(requires

skill)

Moderate Low Moderate

Provides a

highly

controlled

atmosphere

for individual

reactions.[16]

Glove Bag Fair Moderate Low Low

Inexpensive

option for

short-term

inert

atmosphere

needs.[16]
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Caption: Workflow for handling solid aluminum bromide.
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Problem: Reaction Failure or Low Yield

Is the AlBr₃ solid discolored, clumpy, or fuming?

Cause: AlBr₃ is likely hydrated/degraded.

Yes

Were inert atmosphere techniques (glovebox/Schlenk line) used correctly?

No

Yes No

Solution: Purify AlBr₃ by sublimation or use a fresh batch. Cause: Introduction of atmospheric moisture.

No

Are all solvents and other reagents confirmed to be anhydrous?

Yes

Yes No

Solution: Review and strictly follow protocols for inert atmosphere handling. Cause: Moisture contamination from other sources.

No

Further investigation of reaction parameters needed.

Yes

Yes No

Solution: Properly dry and distill all solvents and reagents before use.

Click to download full resolution via product page

Caption: Troubleshooting decision tree for AlBr₃ reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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